Cas no 821806-26-2 (Acetonitrile, [(2-amino-5-chlorophenyl)thio]-)

• Product name: Acetonitrile, [(2-amino-5-chlorophenyl)thio]-
• CAS No: 821806-26-2
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 696155
• PubChem ID: 71419658

Acetonitrile, [(2-amino-5-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-amino-5-chlorophenyl)thio]-
• 2-(2-amino-5-chlorophenyl)sulfanylacetonitrile
• [(2-Amino-5-chlorophenyl)sulfanyl]acetonitrile
• DTXSID80838888
• AKOS017530063
• 821806-26-2

• Inchi： InChI=1S/C8H7ClN2S/c9-6-1-2-7(11)8(5-6)12-4-3-10/h1-2,5H,4,11H2
• InChI Key： LZQPMQBPKQNTEL-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)SCC#N)N

Computed Properties

• Exact Mass: 198.0018471g/mol
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.1Ų